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Compound of Interest

Compound Name: Anhydroecgonine

Cat. No.: B8767336

Essential Safety and Handling Guide for
Anhydroecgonine

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of
Anhydroecgonine, a pyrolysis product of cocaine. Adherence to these guidelines is essential
to ensure a safe laboratory environment and minimize exposure risks.

Anhydroecgonine and its derivatives are classified as hazardous materials, with acute toxicity
when swallowed or inhaled, and are harmful in contact with skin.[1] They can cause serious
eye irritation and may lead to an allergic skin reaction.[1] Furthermore, Anhydroecgonine
methyl ester is a highly flammable liquid and vapor.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling Anhydroecgonine. Proper selection and use of PPE are the final barriers to
exposure after engineering and administrative controls have been implemented.[2]
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Protection Type

Equipment

Specifications and Use

Eye/Face Protection

Safety Goggles with side
shields

Must conform to EN 166 (EU)
or NIOSH (US) standards.[3] A
face shield may be necessary

for splash hazards.[4]

Skin Protection

Chemical-resistant gloves

Wear two pairs of powder-free,
chemical-resistant gloves (e.g.,
nitrile).[2][5] The inner glove
should be tucked under the
gown cuff, and the outer glove
should extend over the cuff.[5]
Change gloves frequently
(e.g., every 30-60 minutes) or
immediately if contaminated,

torn, or punctured.[2][5]

Protective Gown/Clothing

Wear a disposable, low-
permeability, lint-free gown
with a solid front, long sleeves,
and tight-fitting cuffs.[5]
Fire/flame resistant and
impervious clothing is

recommended.[3]

Respiratory Protection

Air-purifying respirator

Use a full-face respirator with
appropriate chemical
cartridges if exposure limits are
exceeded, if irritation is
experienced, or when working
outside of a ventilated
enclosure.[3][6] Ensure proper
fit-testing and training in
accordance with OSHA
standards.[2][7] A self-
contained breathing apparatus

(SCBA) may be required for
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high-concentration exposures

or emergencies.[4]

. . ] Steel-toe boots or shoes are
Foot Protection Chemical-resistant boots
recommended.[4]

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to prevent the
formation of aerosols and vapors.[1][8]

o Ensure eyewash stations and safety showers are readily accessible.[6]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[6][8]

Do not eat, drink, or smoke in areas where Anhydroecgonine is handled.[6][8]

Wash hands thoroughly after handling.[8]

Keep ignition sources away and protect against electrostatic charges.[1]

Open and handle containers with care.[1]
Storage:
» Store in a cool, dry, and well-ventilated place in tightly closed containers.[6]

» Refer to the manufacturer's certificate for specific storage temperature conditions.[6]

Disposal Plan

» Dispose of Anhydroecgonine and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

e Do not allow the chemical to enter sewers or waterways.[6]
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o Contaminated clothing should be removed immediately and decontaminated before reuse or
disposed of as hazardous waste.[1][8]

o Outer gloves should be placed in a sealable container for disposal after each use.[5]

Emergency Procedures

Spill Response Workflow

Click to download full resolution via product page
Caption: Workflow for responding to an Anhydroecgonine spill.
First-Aid Measures:

e General: Immediately remove any clothing soiled by the product.[1] Medical observation is
recommended for at least 48 hours after an accident, as symptoms of poisoning may be
delayed.[1]

« Inhalation: Move the person to fresh air.[3] If breathing is difficult or stops, provide artificial
respiration or oxygen and seek immediate medical attention.[1]

» Skin Contact: Immediately wash the affected area with plenty of water.[8] Remove
contaminated clothing.[3]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.
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 Ingestion: Rinse mouth with water.[3] Do not induce vomiting. Seek immediate medical
attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.echemi.com/sds/anhydroecgonine-hydrochloride-pd180630124645.html
https://www.echemi.com/sds/ecgonidine-methyl-ester-mesylate-pd180521105144.html
https://www.benchchem.com/product/b8767336?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/17979m.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.echemi.com/sds/anhydroecgonine-hydrochloride-pd180630124645.html
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.lgcstandards.com/medias/sys_master/root/hb4/h88/11010859827230/SDS_LGCAMP1345.09-30_ST-WB-MSDS-5376885-1-1-1/SDS-LGCAMP1345.09-30-ST-WB-MSDS-5376885-1-1-1.PDF
https://www.cdc.gov/niosh/substance-use/fentanyl-emergency-responders/ppe.html
https://www.echemi.com/sds/ecgonidine-methyl-ester-mesylate-pd180521105144.html
https://www.benchchem.com/product/b8767336#personal-protective-equipment-for-handling-anhydroecgonine
https://www.benchchem.com/product/b8767336#personal-protective-equipment-for-handling-anhydroecgonine
https://www.benchchem.com/product/b8767336#personal-protective-equipment-for-handling-anhydroecgonine
https://www.benchchem.com/product/b8767336#personal-protective-equipment-for-handling-anhydroecgonine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8767336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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